Tacrine
Tacrine
Tacrine is an oral acetylcholinesterase inhibitor previously used for therapy of Alzheimer disease. Tacrine therapy is associated with a very high rate of serum aminotransferase elevations during therapy and has been linked to several instances of clinically apparent, acute liver injury.
Tacrine, also known as THA or tenakrin, belongs to the class of organic compounds known as acridines. These are organic compounds containing the acridine moiety, a linear tricyclic heterocycle which consists of two benzene rings joined by a pyridine ring. Tacrine is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Tacrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tacrine has been detected in multiple biofluids, such as urine and blood. Within the cell, tacrine is primarily located in the cytoplasm and membrane (predicted from logP). Tacrine can be converted into bis(7)-tacrine. Tacrine is a potentially toxic compound.
Tacrine is a member of the class of acridines that is 1,2,3,4-tetrahydroacridine substituted by an amino group at position 9. It is used in the treatment of Alzheimer's disease. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It is a member of acridines and an aromatic amine.
Tacrine, also known as THA or tenakrin, belongs to the class of organic compounds known as acridines. These are organic compounds containing the acridine moiety, a linear tricyclic heterocycle which consists of two benzene rings joined by a pyridine ring. Tacrine is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Tacrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tacrine has been detected in multiple biofluids, such as urine and blood. Within the cell, tacrine is primarily located in the cytoplasm and membrane (predicted from logP). Tacrine can be converted into bis(7)-tacrine. Tacrine is a potentially toxic compound.
Tacrine is a member of the class of acridines that is 1,2,3,4-tetrahydroacridine substituted by an amino group at position 9. It is used in the treatment of Alzheimer's disease. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It is a member of acridines and an aromatic amine.
Brand Name:
Vulcanchem
CAS No.:
321-64-2
VCID:
VC0349632
InChI:
InChI=1S/C13H14N2/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1,3,5,7H,2,4,6,8H2,(H2,14,15)
SMILES:
C1CCC2=NC3=CC=CC=C3C(=C2C1)N
Molecular Formula:
C13H14N2
Molecular Weight:
198.26g/mol
Tacrine
CAS No.: 321-64-2
Main Products
VCID: VC0349632
Molecular Formula: C13H14N2
Molecular Weight: 198.26g/mol
| CAS No. | 321-64-2 |
|---|---|
| Product Name | Tacrine |
| Molecular Formula | C13H14N2 |
| Molecular Weight | 198.26g/mol |
| IUPAC Name | 1,2,3,4-tetrahydroacridin-9-amine |
| Standard InChI | InChI=1S/C13H14N2/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1,3,5,7H,2,4,6,8H2,(H2,14,15) |
| Standard InChIKey | YLJREFDVOIBQDA-UHFFFAOYSA-N |
| SMILES | C1CCC2=NC3=CC=CC=C3C(=C2C1)N |
| Canonical SMILES | C1CCC2=NC3=CC=CC=C3C(=C2C1)N |
| Appearance | Solid |
| Melting Point | 183.5 °C 183.5°C |
| Physical Description | Solid |
| Description | Tacrine is an oral acetylcholinesterase inhibitor previously used for therapy of Alzheimer disease. Tacrine therapy is associated with a very high rate of serum aminotransferase elevations during therapy and has been linked to several instances of clinically apparent, acute liver injury. Tacrine, also known as THA or tenakrin, belongs to the class of organic compounds known as acridines. These are organic compounds containing the acridine moiety, a linear tricyclic heterocycle which consists of two benzene rings joined by a pyridine ring. Tacrine is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Tacrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tacrine has been detected in multiple biofluids, such as urine and blood. Within the cell, tacrine is primarily located in the cytoplasm and membrane (predicted from logP). Tacrine can be converted into bis(7)-tacrine. Tacrine is a potentially toxic compound. Tacrine is a member of the class of acridines that is 1,2,3,4-tetrahydroacridine substituted by an amino group at position 9. It is used in the treatment of Alzheimer's disease. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It is a member of acridines and an aromatic amine. |
| Related CAS | 1684-40-8 (hydrochloride) |
| Solubility | 217 mg/L 1.36e-01 g/L |
| Synonyms | 1,2,3,4-Tetrahydro-9-acridinamine 1,2,3,4-Tetrahydroaminoacridine 9-Amino-1,2,3,4-Tetrahydroacridine Cognex Romotal Tacrine Tacrine Hydrochloride Tenakrin Tetrahydroaminoacridine THA |
| PubChem Compound | 1935 |
| Last Modified | Nov 11 2021 |
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